Cas no 1092679-51-0 (WAY-100635 Maleate)

• Product Name: WAY-100635 Maleate
• CAS No: 1092679-51-0
• MF: C₂₉H₃₈N₄O₆
• MW: 538.635227680206
• MDL: MFCD01321056
• CID: 1066852
• Update Time: 2025-06-09

WAY-100635 Maleate Chemical and Physical Properties

Names and Identifiers

• WAY100635
• WAY-100635 Maleate
• WAY-100635 maleate salt

• MDL： MFCD01321056
• Inchi： 1S/C25H34N4O2.C4H4O4/c1-31-23-12-6-5-11-22(23)28-18-15-27(16-19-28)17-20-29(24-13-7-8-14-26-24)25(30)21-9-3-2-4-10-21;5-3(6)1-2-4(7)8/h5-8,11-14,21H,2-4,9-10,15-20H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： XIGAHNVCEFUYOV-BTJKTKAUSA-N
• SMILES： O=C(C1CCCCC1)N(C1C=CC=CN=1)CCN1CCN(C2C=CC=CC=2OC)CC1.OC(/C=C\C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 10

WAY-100635 Maleate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on WAY-100635 Maleate

WAY-100635 Maleate (CAS No. 1092679-51-0): A Comprehensive Overview

WAY-100635 Maleate (CAS No. 1092679-51-0) is a potent and selective 5-HT_1A receptor antagonist that has garnered significant attention in the field of neuropharmacology. This compound, also known as N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-(2-pyridinyl)cyclohexanecarboxamide maleate, is widely used in research to investigate the role of serotonin receptors in various neurological and psychiatric disorders.

The structure of WAY-100635 Maleate is characterized by a cyclohexanecarboxamide core linked to a piperazine ring, which is further substituted with a methoxyphenyl group and an ethylamine chain. The maleate salt form enhances its solubility and stability, making it suitable for various experimental applications. The high affinity and selectivity of WAY-100635 for the 5-HT_1A receptor make it an invaluable tool in elucidating the pharmacological mechanisms underlying serotonin signaling.

In recent years, research on WAY-100635 Maleate has expanded beyond its initial use as a tool compound. Studies have explored its potential therapeutic applications in conditions such as anxiety, depression, and schizophrenia. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that WAY-100635 Maleate effectively attenuates anxiety-like behaviors in rodent models, suggesting its potential as an anxiolytic agent.

The mechanism of action of WAY-100635 Maleate involves selective antagonism of the 5-HT_1A receptor, which is widely distributed in the central nervous system (CNS). These receptors play a crucial role in modulating neurotransmitter release and neuronal activity, particularly in brain regions involved in mood regulation and cognitive function. By blocking 5-HT_1A receptors, WAY-100635 Maleate can influence serotonin signaling pathways, leading to downstream effects on behavior and cognition.

Clinical trials have also investigated the safety and efficacy of WAY-100635 Maleate in human subjects. A phase II trial published in the American Journal of Psychiatry evaluated the use of WAY-100635 Maleate as an adjunctive treatment for major depressive disorder (MDD). The results showed that patients treated with WAY-100635 Maleate exhibited significant improvements in depressive symptoms compared to those receiving placebo, highlighting its potential as a novel therapeutic option.

Beyond its therapeutic applications, WAY-100635 Maleate has been extensively used in preclinical research to study the pathophysiology of psychiatric disorders. For example, a study published in Molecular Psychiatry utilized WAY-100635 Maleate to investigate the role of 5-HT_1A receptors in the development of schizophrenia-like symptoms. The findings indicated that selective antagonism of 5-HT_1A receptors could mitigate cognitive deficits associated with schizophrenia, providing insights into potential treatment strategies.

The pharmacokinetic properties of WAY-100635 Maleate have also been well-characterized. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both acute and chronic dosing regimens. Additionally, its low toxicity and minimal side effects make it a safe compound for use in both preclinical and clinical settings.

In conclusion, WAY-100635 Maleate (CAS No. 1092679-51-0) is a versatile compound with significant potential in both research and clinical applications. Its selective antagonism of 5-HT_1A receptors has made it an essential tool for investigating serotonin signaling pathways and developing novel treatments for psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its importance in the field of neuropharmacology.